Cas no 1105201-72-6 (methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate
• CAS No: 1105201-72-6
• MF: C₂₃H₂₃N₃O₄S
• MW: 437.511424303055
• CID: 6236230
• PubChem ID: 136171736
• Update Time: 2025-10-18

methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate
• VU0644550-1
• methyl 4-(2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetamido)benzoate
• AKOS024510290
• 1105201-72-6
• F5485-1716
• methyl 4-[[2-[4-methyl-6-oxo-2-(1-phenylethylsulfanyl)-1H-pyrimidin-5-yl]acetyl]amino]benzoate

• Inchi： 1S/C23H23N3O4S/c1-14-19(13-20(27)25-18-11-9-17(10-12-18)22(29)30-3)21(28)26-23(24-14)31-15(2)16-7-5-4-6-8-16/h4-12,15H,13H2,1-3H3,(H,25,27)(H,24,26,28)
• InChI Key： VPOQGFAYMIFXEQ-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=C(C(N1)=O)CC(NC1C=CC(C(=O)OC)=CC=1)=O)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 437.14092740g/mol
• Monoisotopic Mass: 437.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate

Methyl 4-(2-{4-Methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate (CAS No. 1105201-72-6): An Overview

Methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate (CAS No. 1105201-72-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrimidine and benzoate, and it exhibits a unique combination of structural features that contribute to its potential therapeutic applications.

The molecular structure of methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate is characterized by a central pyrimidine ring substituted with a methyl group, an oxo group, and a sulfanyl group attached to a 1-phenylethyl moiety. The acetamido functionality on the benzoate ring further enhances the compound's biological activity and solubility properties. These structural elements collectively contribute to the compound's ability to interact with specific biological targets, making it a promising candidate for drug development.

Recent studies have focused on the pharmacological properties of methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Research has demonstrated that methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate exhibits potent antiviral effects against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes. This makes it a valuable lead compound for the development of new antiviral therapies.

In addition to its anti-inflammatory and antiviral properties, methyl 4-(2-{4-methyl-6-oxo-2-(1-phenylethyl)sulfanyl-1,6-dihydropyrimidin-5-yl}acetamido)benzoate has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts its anticancer effects involves the modulation of signaling pathways that regulate cell proliferation and survival.

The pharmacokinetic properties of methyl 4-(2-{4-methyl-6-o xo -2 -( 1 - phenylethyl )sulfanyl - 1 , 6 - dihydropyrimidin - 5 - yl } acetamido ) benzoate have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use in clinical settings. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and therapeutic potential of methyl 4-(2-{4-methyl - 6 - oxo - 2 -( 1 - phenylethyl )sulfanyl - 1 , 6 - dihydropyrimidin - 5 - yl } acetamido ) benzoate . Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide crucial data on the compound's therapeutic benefits and potential side effects.

In conclusion, methyl 4-(2-{4-methyl - 6 - oxo - 2 -( 1 - phenylethyl )sulfanyl - 1 , 6 - dihydropyrimidin - 5 - yl } acetamido ) benzoate (CAS No. 1105201 -72 -6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research. As more data becomes available from ongoing studies and clinical trials, the full scope of its therapeutic applications will likely become clearer.